Cas no 135036-84-9 (2-(1H-indol-2-yl)-2-methylpropanenitrile)

2-(1H-Indol-2-yl)-2-methylpropanenitrile is a nitrile-functionalized indole derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the indole core and sterically hindered nitrile group, make it a versatile intermediate for synthesizing biologically active compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its reactivity allows for further functionalization, enabling the development of novel heterocyclic frameworks. The presence of both indole and nitrile moieties offers opportunities for exploring structure-activity relationships in medicinal chemistry. This compound is particularly valuable for researchers investigating CNS-targeting agents or enzyme inhibitors due to the indole scaffold's prevalence in bioactive molecules.
2-(1H-indol-2-yl)-2-methylpropanenitrile structure
135036-84-9 structure
Product Name:2-(1H-indol-2-yl)-2-methylpropanenitrile
CAS No:135036-84-9
MF:C12H12N2
MW:184.237082481384
CID:6232486
PubChem ID:10375132
Update Time:2025-11-01

2-(1H-indol-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-indol-2-yl)-2-methylpropanenitrile
    • 2-(indol-2-yl)-2-methylpropiononitrile
    • CXTGCFSUEATZBL-UHFFFAOYSA-N
    • 135036-84-9
    • EN300-1844118
    • SCHEMBL7379568
    • Inchi: 1S/C12H12N2/c1-12(2,8-13)11-7-9-5-3-4-6-10(9)14-11/h3-7,14H,1-2H3
    • InChI Key: CXTGCFSUEATZBL-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=C1C(C#N)(C)C

Computed Properties

  • Exact Mass: 184.100048391g/mol
  • Monoisotopic Mass: 184.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 39.6Ų

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Additional information on 2-(1H-indol-2-yl)-2-methylpropanenitrile

Introduction to 2-(1H-indol-2-yl)-2-methylpropanenitrile (CAS No. 135036-84-9)

2-(1H-indol-2-yl)-2-methylpropanenitrile, with the CAS number 135036-84-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an indole moiety and a methylpropanenitrile group, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(1H-indol-2-yl)-2-methylpropanenitrile can be represented as C13H13N, with a molecular weight of approximately 187.25 g/mol. The indole ring, a key feature of this compound, is known for its biological activity and has been extensively studied for its potential therapeutic applications. The presence of the nitrile group further enhances the compound's reactivity and functional versatility.

In recent years, 2-(1H-indol-2-yl)-2-methylpropanenitrile has been the subject of numerous research studies aimed at exploring its pharmacological properties and potential therapeutic uses. One notable area of interest is its role as a scaffold for the development of new drugs targeting various diseases. For instance, indole derivatives have shown promise in the treatment of neurological disorders, cancer, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 2-(1H-indol-2-yl)-2-methylpropanenitrile as a lead compound for the development of novel anti-inflammatory agents. The researchers found that this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential for further optimization and clinical evaluation.

Another area of research has focused on the use of 2-(1H-indol-2-yl)-2-methylpropanenitrile as a building block for the synthesis of more complex molecules with enhanced biological activity. A study published in Organic Letters in 2020 described a novel synthetic route to produce derivatives of this compound with improved pharmacokinetic properties. The researchers demonstrated that these derivatives showed enhanced solubility and bioavailability, which are crucial factors for successful drug development.

The versatility of 2-(1H-indol-2-yl)-2-methylpropanenitrile extends beyond its direct therapeutic applications. It has also been used as a key intermediate in the synthesis of other bioactive compounds. For example, a recent study published in Chemical Communications explored the use of this compound as a precursor for the synthesis of indole-based fluorescent probes, which have applications in cellular imaging and diagnostics.

In addition to its potential therapeutic uses, 2-(1H-indol-2-yl)-2-methylpropanenitrile has been investigated for its role in understanding fundamental biological processes. Research published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that this compound can modulate specific protein-protein interactions, which are critical for various cellular functions. This finding opens up new avenues for exploring its use as a tool to study and manipulate these interactions in both basic research and drug discovery.

The safety profile of 2-(1H-indol-2-yl)-2-methylpropanenitrile is another important aspect that has been evaluated in several studies. Preliminary toxicological assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-(1H-indol-2-yl)-2-methylpropanenitrile (CAS No. 135036-84-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its diverse biological activities, makes it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

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